Cas no 163162-78-5 (1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-4a,9a-dimethyl-, cis-)

• Product Name: 1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-4a,9a-dimethyl-, cis-
• CAS No: 163162-78-5
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 1342699
• PubChem ID: 14942449
• Update Time: 2025-04-20

1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-4a,9a-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-4a,9a-dimethyl-, cis-
• (4aR,9aR)-4a,9a-dimethyl-2,3,4,9-tetrahydro-1H-carbazole
• SCHEMBL18648556
• (4aR,9aR)-4a,9a-Dimethyl-2,3,4,4a,9,9a-hexahydro-1H-carbazole
• DTXSID60565807
• 163162-78-5

• Inchi： 1S/C14H19N/c1-13-9-5-6-10-14(13,2)15-12-8-4-3-7-11(12)13/h3-4,7-8,15H,5-6,9-10H2,1-2H3/t13-,14-/m1/s1
• InChI Key： LQJJCCZSSLQQHY-ZIAGYGMSSA-N
• SMILES： N1C2C=CC=CC=2[C@@]2(C)CCCC[C@@]12C

Computed Properties

• Exact Mass: 201.15187
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03